Cas no 2228994-00-9 (1-(4-ethynylphenyl)cyclohexylmethanamine)

• Product Name: 1-(4-ethynylphenyl)cyclohexylmethanamine
• CAS No: 2228994-00-9
• MF: C₁₅H₁₉N
• MW: 213.31806397438
• CID: 6250576
• PubChem ID: 165977855
• Update Time: 2025-07-17

1-(4-ethynylphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethynylphenyl)cyclohexylmethanamine
• [1-(4-ethynylphenyl)cyclohexyl]methanamine
• 2228994-00-9
• EN300-1758552

• Inchi： 1S/C15H19N/c1-2-13-6-8-14(9-7-13)15(12-16)10-4-3-5-11-15/h1,6-9H,3-5,10-12,16H2
• InChI Key： RWNSERDRULFZIN-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC(C#C)=CC=2)CCCCC1

Computed Properties

• Exact Mass: 213.151749610g/mol
• Monoisotopic Mass: 213.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-ethynylphenyl)cyclohexylmethanamine

Comprehensive Overview of 1-(4-ethynylphenyl)cyclohexylmethanamine (CAS No. 2228994-00-9): Properties, Applications, and Research Insights

The compound 1-(4-ethynylphenyl)cyclohexylmethanamine (CAS No. 2228994-00-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This cyclohexylmethanamine derivative, characterized by its ethynylphenyl moiety, presents a fascinating case study for chemists and researchers exploring novel organic frameworks. Its molecular architecture combines the rigidity of a cyclohexyl ring with the versatility of an ethynyl functional group, creating opportunities for diverse chemical modifications.

Recent trends in organic synthesis highlight growing interest in alkyne-containing compounds like 1-(4-ethynylphenyl)cyclohexylmethanamine, particularly for click chemistry applications. The ethynyl group serves as an excellent handle for Huisgen cycloaddition reactions, making this compound valuable for constructing complex molecular architectures. Researchers are particularly interested in how the cyclohexylmethanamine scaffold influences the compound's physicochemical properties and potential bioactivity.

The pharmaceutical potential of 1-(4-ethynylphenyl)cyclohexylmethanamine has become a hot topic in medicinal chemistry circles. While not yet approved for therapeutic use, its structural similarity to known CNS-active compounds has prompted investigations into its pharmacokinetic profile and receptor binding characteristics. The amine functionality in particular suggests possible interactions with various neurotransmitter systems, though extensive research would be required to validate any clinical applications.

From a materials science perspective, the 1-(4-ethynylphenyl)cyclohexylmethanamine structure offers intriguing possibilities for polymer chemistry and nanomaterial development. The ethynyl group can participate in polymerization reactions, while the cyclohexyl ring may contribute to thermal stability. These properties make it a candidate for developing advanced materials with tailored characteristics for electronic applications or coatings technology.

Analytical characterization of CAS No. 2228994-00-9 reveals important spectroscopic features that aid in its identification and quality control. The compound typically shows distinctive peaks in NMR spectra corresponding to the ethynyl proton (around 2.5-3.5 ppm) and the cyclohexyl protons (1.0-2.0 ppm). Mass spectrometry analysis confirms the molecular ion peak at the expected m/z ratio, while FT-IR spectroscopy clearly identifies the amine and alkyne functional groups.

Recent publications have explored synthetic routes to 1-(4-ethynylphenyl)cyclohexylmethanamine, with particular focus on optimizing yield and purity. The most common approach involves Sonogashira coupling of a 4-halophenyl precursor with a terminal alkyne, followed by introduction of the cyclohexylmethanamine moiety. Researchers emphasize the importance of catalyst selection and reaction conditions in achieving high yields of this specialty chemical.

The stability profile of 1-(4-ethynylphenyl)cyclohexylmethanamine has become a subject of investigation, particularly regarding its storage conditions and shelf life. Preliminary studies suggest that the compound remains stable under anhydrous conditions at room temperature for extended periods, though protection from oxygen and light is recommended for long-term storage. The amine group may require protection during certain synthetic transformations to prevent unwanted side reactions.

In the context of green chemistry initiatives, researchers are evaluating more sustainable approaches to producing 1-(4-ethynylphenyl)cyclohexylmethanamine. This includes exploring catalytic methods with reduced metal loading, solvent-free conditions, and renewable starting materials. The atom economy of existing synthetic routes is also under scrutiny, with efforts to minimize byproduct formation and improve overall process efficiency.

The regulatory status of CAS No. 2228994-00-9 remains an area of active discussion as research into its properties continues. While currently classified as a research chemical, its handling and transportation fall under standard laboratory safety protocols. Researchers working with this compound should consult relevant material safety data and implement appropriate containment measures, particularly given the reactivity of both the amine and alkyne functionalities.

Future directions for 1-(4-ethynylphenyl)cyclohexylmethanamine research may include exploration of its derivatives and analogues, particularly focusing on structure-activity relationships. The compound's modular design allows for systematic variation of its components, enabling researchers to fine-tune properties for specific applications. Areas of particular interest include developing fluorescent probes, molecular scaffolds for drug discovery, and building blocks for advanced materials.

As interest in functionalized cyclohexyl compounds grows, 1-(4-ethynylphenyl)cyclohexylmethanamine stands out as a versatile intermediate with multiple potential applications. Its combination of rigid cyclic structure and reactive functional groups makes it particularly valuable for researchers working at the intersection of organic chemistry, materials science, and medicinal research. Continued investigation of this compound will likely yield important insights into the design and synthesis of novel molecular architectures.